Cas no 1865776-95-9 (2-(4-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}-1H-1,2,3-triazol-1-yl)acetic acid)

• Product Name: 2-(4-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}-1H-1,2,3-triazol-1-yl)acetic acid
• CAS No: 1865776-95-9
• MF: C₁₃H₁₀N₄O₅
• MW: 302.242302417755
• CID: 6268508
• PubChem ID: 165957030
• Update Time: 2025-05-30

2-(4-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}-1H-1,2,3-triazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1865776-95-9
• EN300-1131665
• 2-(4-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}-1H-1,2,3-triazol-1-yl)acetic acid

• Inchi： 1S/C13H10N4O5/c18-11(19)6-16-5-8(14-15-16)7-22-17-12(20)9-3-1-2-4-10(9)13(17)21/h1-5H,6-7H2,(H,18,19)
• InChI Key： HDGFHWZSXFEYGD-UHFFFAOYSA-N
• SMILES： O(CC1=CN(CC(=O)O)N=N1)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 302.06511943g/mol
• Monoisotopic Mass: 302.06511943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 115Ų

Additional information on 2-(4-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}-1H-1,2,3-triazol-1-yl)acetic acid

Introduction to 2-(4-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}-1H-1,2,3-triazol-1-yl)acetic acid (CAS No. 1865776-95-9)

2-(4-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}-1H-1,2,3-triazol-1-yl)acetic acid (CAS No. 1865776-95-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoline derivatives and features a unique triazole moiety, which imparts it with a range of biological activities and potential therapeutic applications.

The isoindoline core is a well-known scaffold in drug discovery due to its ability to modulate various biological targets. The presence of the triazole ring further enhances the compound's stability and bioavailability, making it an attractive candidate for the development of new therapeutic agents. Recent studies have highlighted the potential of this compound in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications.

One of the key features of 2-(4-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}-1H-1,2,3-triazol-1-yl)acetic acid is its ability to interact with specific protein targets. For instance, research has shown that this compound can effectively bind to and modulate the activity of protease inhibitors, which are crucial in the treatment of viral infections such as HIV. The unique structure of the compound allows it to form stable complexes with these inhibitors, thereby enhancing their efficacy and reducing the likelihood of resistance development.

In addition to its potential as a protease inhibitor modulator, 2-(4-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}-1H-1,2,3-triazol-1-yl)acetic acid has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can significantly reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The neuroprotective effects of 2-(4-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}-1H-1,2,3-triazol-1-yl)acetic acid have also been explored in recent research. Studies have shown that this compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

The synthesis of 2-(4-{[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]methyl}-1H-1,2,3-triazol-1-y l)acetic acid involves a multi-step process that includes the formation of the isoindoline core and the subsequent introduction of the triazole ring. The synthetic route is well-documented in the literature and can be optimized for large-scale production. The compound's high purity and stability make it suitable for use in both preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-{[(1,3-dioxo -2 , 3 -d i h y d r o - 1 H - i s o i n d o l - 2 - y l ) o x y ] m e t h y l } - 1 H - 1 , 2 , 3 - t r i a z o l - 1 - y l ) a c e t i c a c i d in various therapeutic applications. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits promising pharmacokinetic properties. Further studies are needed to fully elucidate its therapeutic potential and determine optimal dosing regimens.

In conclusion, 2-(4-{[(1 , 3 - d i o x o - 2 , 3 - d i h y d r o - 1 H - i s o i n d o l - 2 - y l ) o x y ] m e t h y l } - 1 H - 1 , 2 , 3 - t r i a z o l - 1 - y l ) a c e t i c a c i d (CAS No. 1865776-95–9) represents a promising new addition to the arsenal of compounds being developed for various therapeutic applications. Its unique chemical structure and diverse biological activities make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical science.